1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H8BrF3N4O2S/c15-10-6-5-9(25-10)11-21-22-13(24-11)20-12(23)19-8-4-2-1-3-7(8)14(16,17)18/h1-6H,(H2,19,20,22,23)
• InChI Key: QJMNUNBEKFRHBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NC2=NN=C(O2)C3=CC=C(S3)Br
• Molecular Formula: C14H8BrF3N4O2S
• Molecular Weight: 433.21 g/mol

Description

1-(5-(5-Bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)-3-(2-(trifluoromethyl)phenyl)urea is a useful research compound. Its molecular formula is C14H8BrF3N4O2S and its molecular weight is 433.2. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

• Research on novel urea derivatives, including synthesis and structural analysis, demonstrates the chemical versatility and potential for various applications, such as antitumor activities. For instance, novel thiazolyl urea derivatives have been synthesized and shown to possess promising antitumor activities, indicating the potential of such compounds in cancer research (Ling et al., 2008).

Biological Activities

• Some derivatives have been evaluated for their antimicrobial and insecticidal activities, suggesting their potential as leads for new antimicrobial agents. For example, certain urea derivatives have shown moderate antimicrobial activity and toxicity against larvae of Aedes aegypti (Latthe et al., 2006).
• Another study reported the synthesis of urea derivatives with significant antibacterial and antifungal activities, indicating their potential in addressing infectious diseases (Sujatha et al., 2019).

Material Science and Nonlinear Optical Properties

• Research into the properties of related compounds has led to the discovery of new materials with potential applications in nonlinear optics. For example, a study on the growth and characterization of a novel nonlinear optical crystal highlights the significance of such compounds in developing new materials for technological applications (Prabhu et al., 2013).

Anticancer Potential

• Compounds with similar structures have been identified as novel apoptosis inducers, demonstrating activity against breast and colorectal cancer cell lines. This suggests the potential of urea derivatives in the development of anticancer therapies (Zhang et al., 2005).